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Compound of Interest

Compound Name: Sodium iodohippurate (131I)

CAS No.: 881-17-4

Cat. No.: B1262144

Get Quote

Introduction: The Role of ¹³¹I-Orthoiodohippurate in
Renal Function Assessment
The Sodium Iodohippurate (¹³¹I) renocystogram, often referred to as a Hippuran scan, is a

dynamic radionuclide imaging procedure that provides critical functional information about the

kidneys.[1] Unlike anatomical imaging modalities such as CT or MRI, the renocystogram offers

a quantitative assessment of renal perfusion, tubular function, and urinary excretion.[2][3] The

radiopharmaceutical at the heart of this procedure, ¹³¹I-orthoiodohippurate (OIH), is an analog

of para-aminohippuric acid (PAH), a substance efficiently cleared by the kidneys.[2] This

characteristic allows for the detailed evaluation of individual kidney function, making it an

invaluable tool in the diagnosis and management of various nephrourological conditions.[1][4]

The primary mechanism of ¹³¹I-OIH clearance from the blood is through active tubular secretion

(approximately 80%) with a smaller component of glomerular filtration (about 20%).[2][5] This

efficient extraction by the renal tubules makes it an excellent agent for measuring effective

renal plasma flow (ERPF).[2] The subsequent transit of the tracer through the renal

parenchyma and into the collecting system provides a comprehensive picture of the entire

urinary drainage process.[3]
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While newer agents, such as Technetium-99m mercaptoacetyltriglycine (⁹⁹ᵐTc-MAG3), have

emerged with more favorable imaging characteristics and lower radiation dosimetry, ¹³¹I-OIH

remains a clinically relevant radiopharmaceutical, particularly in specific clinical contexts and

for historical comparison.[2][6] Understanding its application provides a foundational knowledge

base for professionals in nuclear medicine and drug development.

Mechanism of Action and Pharmacokinetics
The utility of Sodium Iodohippurate (¹³¹I) in renography is intrinsically linked to its physiological

handling by the kidneys. Following intravenous administration, ¹³¹I-OIH is rapidly distributed

throughout the extracellular fluid. It is then efficiently extracted from the peritubular capillaries

by the organic anion transporters (OATs) located in the basolateral membrane of the proximal

tubular cells. This active transport mechanism is responsible for the high extraction efficiency of

OIH.[7]

Once inside the tubular cells, ¹³¹I-OIH is secreted into the tubular lumen and subsequently

excreted with urine.[5] The transit of the radiotracer through the kidney can be visualized and

quantified using a gamma camera, generating a time-activity curve known as a renogram.[3]

This curve is typically divided into three distinct phases:

Phase I (Vascular Phase): An initial sharp rise in radioactivity, occurring within the first 30-60

seconds, representing the arrival of the radiotracer in the renal vasculature.

Phase II (Secretory/Concentration Phase): A continued, less steep rise in activity as the

tracer is actively taken up and concentrated by the tubular cells. The peak of the renogram

curve typically occurs between 2 to 5 minutes in normally functioning kidneys.[2][5]

Phase III (Excretory/Drainage Phase): A subsequent decline in radioactivity as the tracer is

excreted from the kidney into the collecting system and bladder.[2]

The following diagram illustrates the renal handling of ¹³¹I-OIH:
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Caption: Renal handling of ¹³¹I-OIH.

Clinical Indications
The Sodium Iodohippurate (¹³¹I) renocystogram is a versatile diagnostic tool with a range of

clinical applications in nephrourology. Its ability to provide quantitative data on individual kidney

function makes it particularly useful in the following scenarios:

Evaluation of Renal Obstruction: Differentiating between obstructive and non-obstructive

hydronephrosis is a primary indication.[8] By assessing the drainage of the radiotracer from

the renal pelvis, the renogram can determine the functional significance of a dilated

collecting system.[4] Diuretic renography, where a diuretic such as furosemide is

administered during the study, is often employed to enhance the diagnostic accuracy in

equivocal cases.[8]

Assessment of Renovascular Hypertension: The renogram can be used to investigate

hypertension potentially caused by renal artery stenosis.[1] While less common now,
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historically, a captopril renogram was performed where the study is repeated after

administration of an ACE inhibitor. A significant change in the renogram curve after captopril

administration could indicate renovascular hypertension.

Evaluation of Renal Transplant Function: Renography is a valuable tool for monitoring the

function of a transplanted kidney.[3] It can help in the early detection of complications such

as acute tubular necrosis (ATN), rejection, and urinary obstruction.

Quantification of Differential Renal Function: The renogram provides a reliable method for

determining the relative contribution of each kidney to total renal function.[9] This information

is crucial for surgical planning, particularly in cases of nephrectomy or partial nephrectomy.

Assessment of Renal Trauma: In cases of suspected renal injury, the renogram can assess

the perfusion and function of the affected kidney.

Detailed Protocol for Sodium Iodohippurate (¹³¹I)
Renocystogram
This protocol outlines the standardized procedure for performing a Sodium Iodohippurate (¹³¹I)

renocystogram. Adherence to this protocol is essential for obtaining accurate and reproducible

results.

Patient Preparation
Hydration: Adequate hydration is crucial for ensuring a good urine flow rate, which is

necessary for proper tracer excretion. Patients should be encouraged to drink 500-1000 mL

of water 30-60 minutes prior to the study.

Medication Review: Certain medications can interfere with the renogram results. Diuretics

should be withheld on the day of the study unless a diuretic renogram is planned.[5] ACE

inhibitors should also be discontinued prior to the scan if renovascular hypertension is being

investigated.

Bladder Emptying: The patient should be instructed to void immediately before the start of

the imaging procedure to minimize background activity from the bladder.[7]

Radiopharmaceutical and Dosage
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Radiopharmaceutical: Sodium Iodohippurate (¹³¹I) solution for injection.

Dosage: The typical adult administered activity is in the range of 11.1 MBq (300 µCi).

Dosage should be adjusted for pediatric patients based on body weight.

Imaging Procedure
Patient Positioning: The patient is positioned supine or sitting with the gamma camera

detector placed posteriorly to view both kidneys and the bladder.

Radiotracer Administration: The Sodium Iodohippurate (¹³¹I) is administered as an

intravenous bolus injection.

Image Acquisition: Dynamic imaging is initiated simultaneously with the injection.

Acquisition Type: Dynamic acquisition.

Matrix Size: 64x64 or 128x128.

Framing Rate:

1-2 seconds/frame for the first 1-2 minutes (perfusion phase).

15-30 seconds/frame for the subsequent 20-30 minutes (functional and excretory

phases).

Collimator: A high-energy, general-purpose collimator is required due to the 364 keV

gamma emission of ¹³¹I.[10]

The following diagram outlines the experimental workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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